Cas no 739-50-4 (5-methyl-1,3-diphenylpyrimidine-2,4,6(1H,3H,5H)-trione)

• Product Name: 5-methyl-1,3-diphenylpyrimidine-2,4,6(1H,3H,5H)-trione
• CAS No: 739-50-4
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 1764648
• PubChem ID: 120780
• Update Time: 2025-04-21

5-methyl-1,3-diphenylpyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,3-diphenylpyrimidine-2,4,6(1H,3H,5H)-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-methyl-1,3-diphenyl-
• Barbituric acid, 5-methyl-1,3-diphenyl-
• 5-methyl-1,3-diphenyl-1,3-diazinane-2,4,6-trione
• XDQBLCQRXUTTCK-UHFFFAOYSA-N
• DTXSID50224476
• 1,3-Diphenyl-5-methylbarbituric acid
• Barbituric acid, 1,3-diphenyl-5-methyl-
• 739-50-4
• BRN 0892373
• 1,3-Diphenyl-5-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• SCHEMBL17358728
• 5-Methyl-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrione #

• Inchi： 1S/C17H14N2O3/c1-12-15(20)18(13-8-4-2-5-9-13)17(22)19(16(12)21)14-10-6-3-7-11-14/h2-12H,1H3
• InChI Key： XDQBLCQRXUTTCK-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(N(C2C=CC=CC=2)C(N1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 294.10052
• Monoisotopic Mass: 294.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.299
• Boiling Point: 425.9°C at 760 mmHg
• Flash Point: 185.9°C
• Refractive Index: 1.62
• PSA: 57.69